Cas no 112984-55-1 (1,2-Benzenedicarboxylic acid, ethyl-, dimethyl ester)
112984-55-1 structure
Product Name:1,2-Benzenedicarboxylic acid, ethyl-, dimethyl ester
CAS No:112984-55-1
MF:C12H14O4
MW:222.237164020538
CID:2609870
Update Time:2023-08-07
1,2-Benzenedicarboxylic acid, ethyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 3-ethylbenzene-1,2-dicarboxylate
- 1,2-Benzenedicarboxylic acid, ethyl-, dimethyl ester
- 1,2-Benzenedicarboxylic acid, 3-ethyl-, 1,2-dimethyl ester
-
- Inchi: 1S/C12H14O4/c1-4-8-6-5-7-9(11(13)15-2)10(8)12(14)16-3/h5-7H,4H2,1-3H3
- InChI Key: BHISBMLCPDHRHT-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(C(=O)OC)=CC=CC=1CC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 262
- Topological Polar Surface Area: 52.6
1,2-Benzenedicarboxylic acid, ethyl-, dimethyl ester Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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